N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide}

• IUPAC Name: 2-(1-phenyltetrazol-5-yl)sulfanyl-N-[2-[[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]amino]phenyl]acetamide
• InChI: InChI=1S/C24H20N10O2S2/c35-21(15-37-23-27-29-31-33(23)17-9-3-1-4-10-17)25-19-13-7-8-14-20(19)26-22(36)16-38-24-28-30-32-34(24)18-11-5-2-6-12-18/h1-14H,15-16H2,(H,25,35)(H,26,36)
• InChI Key: JXIGSYNHKKMKTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=CC=CC=C3NC(=O)CSC4=NN=NN4C5=CC=CC=C5
• Molecular Formula: C24H20N10O2S2
• Molecular Weight: 544.6 g/mol

Description

N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide}, also known as PTAA, is a compound that has been widely used in scientific research due to its various biological and pharmacological properties. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide} has been shown to inhibit the growth of cancer cells by inducing apoptosis, a programmed cell death mechanism. It has also been shown to inhibit the activity of enzymes involved in the biosynthesis of bacterial cell walls, leading to antimicrobial activity. N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide} has been shown to scavenge free radicals and inhibit lipid peroxidation, indicating its potential as an antioxidant.
Biochemical and Physiological Effects:
N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide} has been shown to have low toxicity and high biocompatibility, making it a promising candidate for drug delivery systems. It has been shown to have good solubility in water and organic solvents, allowing for easy formulation. N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide} has also been shown to have good stability under physiological conditions, indicating its potential for use in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide} in lab experiments include its low toxicity, high biocompatibility, and stability under physiological conditions. N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide} has also been shown to have good solubility and easy formulation, making it a suitable candidate for drug delivery systems. However, the limitations of using N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide} include its high cost and the need for specialized equipment and expertise for its synthesis.

Future Directions

For research on N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide} include its potential use in cancer therapy, antimicrobial activity, and drug delivery systems. Further studies on the mechanism of action of N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide} and its potential as an antioxidant are also needed. In addition, the development of new synthesis methods for N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide} and its derivatives may lead to the discovery of more potent and selective compounds with improved pharmacological properties.

Scientific Research Applications

N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide} has been widely used in scientific research due to its various biological and pharmacological properties. It has been studied for its potential applications in cancer therapy, antimicrobial activity, and as an antioxidant. N,N'-1,2-phenylenebis{2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide} has also been studied for its potential use in drug delivery systems and as a fluorescent probe for biological imaging.